Cas no 25999-00-2 (Benzoic acid, 3-[(aminosulfonyl)oxy]-, methyl ester)

Benzoic acid, 3-[(aminosulfonyl)oxy]-, methyl ester structure
25999-00-2 structure
Product Name:Benzoic acid, 3-[(aminosulfonyl)oxy]-, methyl ester
CAS No:25999-00-2
MF:C8H9NO5S
MW:231.225761175156
CID:1425152
PubChem ID:15229163
Update Time:2025-04-20

Benzoic acid, 3-[(aminosulfonyl)oxy]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-[(aminosulfonyl)oxy]-, methyl ester
    • 3-[(Aminosulfonyl)oxy]benzoic acid methyl ester
    • SCHEMBL9451358
    • EN300-2004534
    • methyl 3-(sulfamoyloxy)benzoate
    • Sulfamic acid 3-(methoxycarbonyl)phenyl ester
    • 25999-00-2
    • ABIZANDNSOJLBW-UHFFFAOYSA-N
    • Inchi: 1S/C8H9NO5S/c1-13-8(10)6-3-2-4-7(5-6)14-15(9,11)12/h2-5H,1H3,(H2,9,11,12)
    • InChI Key: ABIZANDNSOJLBW-UHFFFAOYSA-N
    • SMILES: S(N)(=O)(=O)OC1C=CC=C(C(=O)OC)C=1

Computed Properties

  • Exact Mass: 231.02017
  • Monoisotopic Mass: 231.02014356g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • PSA: 95.69

Benzoic acid, 3-[(aminosulfonyl)oxy]-, methyl ester Pricemore >>

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